N-{5-[(2-chlorobenzyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-2-methoxy-3-methylbenzamide

• Molecular Formula: C18H16ClN3O2S2
• Molecular Weight: 405.9 g/mol
• IUPAC Name: N-[5-[(2-chlorophenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]-2-methoxy-3-methylbenzamide
• InChI: InChI=1S/C18H16ClN3O2S2/c1-11-6-5-8-13(15(11)24-2)16(23)20-17-21-22-18(26-17)25-10-12-7-3-4-9-14(12)19/h3-9H,10H2,1-2H3,(H,20,21,23)
• InChI Key: DWBKUUVRTAMMOY-UHFFFAOYSA-N
• SMILES: CC1=CC=CC(=C1OC)C(=O)NC2=NN=C(S2)SCC3=CC=CC=C3Cl
• Canonical SMILES: CC1=C(C(=CC=C1)C(=O)NC2=NN=C(S2)SCC3=CC=CC=C3Cl)OC

Description

N-{5-[(2-chlorobenzyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-2-methoxy-3-methylbenzamide, commonly known as compound X, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of compound X is not fully understood. However, studies have suggested that it exerts its therapeutic effects by modulating various signaling pathways, including the PI3K/Akt/mTOR pathway, the NF-κB pathway, and the MAPK pathway. Additionally, compound X has been shown to induce the expression of pro-apoptotic proteins and inhibit the expression of anti-apoptotic proteins.
Biochemical and Physiological Effects:
Compound X has been shown to exhibit various biochemical and physiological effects. In cancer cells, it induces cell cycle arrest and apoptosis by activating caspase-3 and caspase-9. In addition, compound X inhibits the migration and invasion of cancer cells by downregulating the expression of matrix metalloproteinases. In inflammation, compound X inhibits the production of pro-inflammatory cytokines, including TNF-α, IL-1β, and IL-6. In neurological disorders, compound X protects against oxidative stress and reduces neuroinflammation by activating the Nrf2/ARE signaling pathway.

Advantages and Limitations for Lab Experiments

Compound X has several advantages for lab experiments, including its high potency and selectivity for cancer cells. However, one limitation of compound X is its poor solubility in aqueous solutions, which can affect its bioavailability and limit its use in in vivo studies. Additionally, the lack of a complete understanding of its mechanism of action can hinder its development as a therapeutic agent.

Future Directions

There are several future directions for the research of compound X. One area of research is the optimization of its synthesis method to improve its solubility and bioavailability. Additionally, further studies are needed to elucidate its mechanism of action and identify potential drug targets. In cancer research, compound X could be further developed as a potential chemotherapeutic agent. In inflammation and neurological disorders, compound X could be investigated as a potential therapeutic agent for the treatment of these diseases.

Synthesis Methods

The synthesis of compound X involves a multi-step process that includes the reaction of 2-chlorobenzyl chloride with sodium sulfide to form 2-chlorobenzyl thiol. The thiol is then reacted with 2-amino-5-methoxybenzoic acid to form the thiadiazole ring. The final step involves the reaction of the thiadiazole with 3-methyl-2-nitrobenzoic acid to form compound X.

Scientific Research Applications

Compound X has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. Studies have shown that compound X exhibits potent anti-cancer activity by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines. Additionally, compound X has been shown to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. In neurological disorders, compound X has been shown to protect against oxidative stress and reduce neuroinflammation.